Cas no 140865-68-5 (1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-)

1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl- structure
140865-68-5 structure
Product Name:1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
CAS No:140865-68-5
MF:C17H24O2
MW:260.371265411377
CID:1297367
Update Time:2024-08-03

1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadienyl)-5-methyl-
    • 1,3-Benzenediol, 2-(3,7-dimethyl-2,6-octadien-1-yl)-5-methyl-
    • Inchi: 1S/C17H24O2/c1-12(2)6-5-7-13(3)8-9-15-16(18)10-14(4)11-17(15)19/h6,8,10-11,18-19H,5,7,9H2,1-4H3
    • InChI Key: MISXGGZQFZIVMF-UHFFFAOYSA-N
    • SMILES: C1(O)=CC(C)=CC(O)=C1CC=C(C)CC/C=C(/C)\C

Computed Properties

  • Exact Mass: 260.17772

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 420.4±40.0 °C(Predicted)
  • PSA: 40.46
  • pka: 9.68±0.40(Predicted)

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